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Methyl Nitrite Photodissociation Data

The table below summarizes key parameters from a molecular beam study on methyl nitrite

photodissociation. This data provides insight into its photochemical behavior but does not directly translate

to a half-life in sunlight [1].

Parameter Details

Molecule Studied Methyl Nitrite (CH₃ONO)

Excitation Band Second UV absorption band (B band)

Wavelengths 248 nm, 193 nm

Anisotropy Parameter
(β)

1.36 ± 0.10 (248 nm), 1.08 ± 0.07 (193 nm)

Key Finding Dissociation is faster than a typical rotational period.

Excited Methoxy Yield Production quantum yield of electronically excited methoxy fragment is < 7%
(at 193 nm).
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Experimental Protocol: Molecular Beam Photofragment
Spectroscopy

The quantitative data in the table was generated using a specific methodology [1]:

Apparatus: A molecular beam photofragment spectroscopy setup was used. A beam of methyl
nitrite molecules was collimated and cooled to a very low rotational temperature (Trot < 10 K).

Photodissociation: The molecular beam was crossed with a pulsed UV laser at precisely 248 nm or

193 nm to initiate photodissociation (CH₃ONO + hν → CH₃O + NO).
Fragment Detection: The resulting nitric oxide (NO) fragments were ionized and their arrival times

and positions were detected. Analyzing the time-of-flight (TOF) spectra and angular distributions of
these fragments allowed researchers to determine the anisotropy parameter (β) and the energy

partitioning in the reaction.

The following diagram illustrates the core logical relationship and workflow of this experimental method:
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Experimental workflow for methyl nitrite photodissociation study using molecular beam spectroscopy [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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